Cas no 2172526-86-0 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid
• CAS No: 2172526-86-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6570687
• PubChem ID: 165502569
• Update Time: 2025-09-23

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid
• 2172526-86-0
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpentanoic acid
• EN300-1486124

• Inchi： 1S/C24H28N2O5/c1-3-13-24(2,22(28)29)26-21(27)12-14-25-23(30)31-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20H,3,12-15H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： BATSGMYSXYFNBI-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NC(C(=O)O)(C)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid

Recent Advances in the Study of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid (CAS: 2172526-86-0)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid (CAS: 2172526-86-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and unique amino acid backbone, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have focused on its role as a building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity under various conditions are of particular interest.

One of the key findings from recent research is the compound's ability to facilitate the synthesis of complex peptide sequences with high yield and purity. The Fmoc group, a widely used protecting group in peptide chemistry, provides stability during the synthesis process while allowing for selective deprotection under mild conditions. This property makes 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid an attractive candidate for the development of novel peptide-based therapeutics, including antimicrobial peptides and hormone analogs.

In addition to its applications in peptide synthesis, recent studies have investigated the pharmacokinetic and pharmacodynamic properties of derivatives of this compound. Preliminary data suggest that modifications to the amino acid side chain can significantly alter the bioavailability and target specificity of the resulting peptides. For instance, researchers have reported enhanced cellular uptake and reduced off-target effects when the compound is incorporated into peptide-drug conjugates designed for cancer therapy.

Another area of active research involves the use of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid in the development of self-assembling peptide hydrogels. These hydrogels have shown promise as scaffolds for tissue engineering and controlled drug release. The compound's ability to form stable β-sheet structures under physiological conditions has been leveraged to create hydrogels with tunable mechanical properties and degradation rates.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of this compound. Recent publications have highlighted the need for more efficient purification methods and the exploration of alternative protecting groups to further enhance its utility in industrial-scale peptide production. Additionally, ongoing studies are investigating the potential toxicity and immunogenicity of peptides derived from this building block, which are critical considerations for clinical translation.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpentanoic acid (CAS: 2172526-86-0) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and biomaterials, with ongoing studies continuing to uncover new possibilities. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and biomedical technologies.